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Introduction

The triiodine cation, Is*, is a fascinating and highly reactive polyhalogen cation. Unlike its well-
known anionic counterpart, the triiodide ion (Is~), the triiodine cation is a powerful electrophile
and oxidizing agent, a characteristic that makes it of significant interest in synthetic chemistry.
Its existence has been confirmed through the synthesis and characterization of its salts with
weakly coordinating anions. This guide provides a comprehensive overview of the synthesis,
structure, properties, and reactivity of the triiodine cation, with a focus on experimental and
theoretical data.

Synthesis of the Triiodine Cation

The triiodine cation is highly susceptible to reduction and requires stabilization by a very
weakly coordinating counteranion. The most successful synthetic routes involve the oxidation
of elemental iodine in the presence of a strong Lewis acid that can form a stable anion.
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Experimental Protocol: Synthesis of Triiodine
Hexafluoroarsenate (Is*AsFe™)

The first stable salt of the trilodine cation, Is*AsFe~, was synthesized by the reaction of iodine
with arsenic pentafluoride in liquid sulfur dioxide.

Materials:

e lodine (I2)

» Arsenic pentafluoride (AsFs)
e Liquid sulfur dioxide (SO2)

Procedure:

A solution of iodine in liquid sulfur dioxide is prepared in a reaction vessel suitable for low-
temperature reactions and handling of corrosive materials.

e An excess of arsenic pentafluoride is slowly condensed into the iodine solution at a
controlled temperature, typically around -60°C.

o The reaction mixture is stirred, leading to the formation of a dark brown to black solution.

» Slow evaporation of the sulfur dioxide solvent results in the crystallization of dark, needle-like
crystals of I3*AsFe~.

Molecular Structure and Properties

The triiodine cation possesses a bent molecular geometry, in contrast to the linear shape of
the triiodide anion.[1][2] This V-shape is a consequence of the presence of two lone pairs of
electrons on the central iodine atom, leading to an sp3 hybridization of the central atom.[2]

Crystallographic Data

The crystal structure of 13*AsFe~ has been determined by single-crystal X-ray diffraction,
providing precise data on its geometry.
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Parameter Value
Crystal System Monoclinic
Space Group P2i/c

I-l Bond Length 2.583(3) A
I-I-I Bond Angle 101.9(1)°
Closest |---F Contact 2.89(2) A

Data from the X-ray crystal structure of
I3tAsFe™.

Spectroscopic and Theoretical Data

Spectroscopic characterization of the I3* cation is challenging due to its high reactivity.
However, theoretical calculations have provided valuable insights into its properties.

Property Calculated Value Method

Symmetric Stretch (v1) 223cm™t CCSD(T)/avTZ-PP
Bending Mode (v2) 97 cm~1 CCSD(T)/avVTZ-PP
Asymmetric Stretch (vs) 238 cm~t CCSD(T)/avTZ-PP

Standard Enthalpy of

) 1083.7 kJ/mol G4 Theory
Formation (298 K)

Reactivity of the Triiodine Cation

As a potent electrophile, the triiodine cation readily reacts with a variety of nucleophiles. Its
reactivity can be harnessed for the synthesis of novel iodine-containing compounds.

Reaction with Acetonitrile

The I3* cation has been shown to act as an "I*" donor in its reaction with acetonitrile (CHsCN).
This reaction leads to the formation of a di-iodinated acetonitrile adduct.
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Experimental Protocol: Reaction of Is*AsFe~ with Acetonitrile

Materials:

e |3TASFe~

o Acetonitrile (CHsCN)

e Liquid sulfur dioxide (SO2)

Procedure:

A solution of I3*AsFs~ is prepared in liquid sulfur dioxide.

An excess of acetonitrile is added to the solution.

The reaction mixture is allowed to react, leading to a color change.

Slow removal of the solvent yields crystals of the product, [H3CCN-I-NCCHs]*[AsFs].

Visualizations
Molecular Structure of the Triiodine Cation (Iz*)
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Molecular Structure of I3+
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Caption: Ball-and-stick model of the I3* cation showing its bent geometry.

Synthesis of I3*AsFe~

Synthesis of Triiodine Hexafluoroarsenate
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Caption: Reaction scheme for the synthesis of Is*AsFe~.

Reaction of I3+ with Acetonitrile
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Caption: Reaction of the Is* cation acting as an "I*" donor.

Conclusion

The triiodine cation, Is*, is a well-characterized, albeit highly reactive, chemical species. Its

synthesis and isolation as a salt with a weakly coordinating anion have opened avenues for

exploring its rich chemistry. The bent structure and potent electrophilicity of 13* make it a

valuable reagent and a subject of ongoing research in both experimental and theoretical

chemistry. Further studies into its reactivity are likely to uncover new synthetic methodologies

and expand our understanding of polyhalogen cations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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